Cas no 157869-12-0 (Benzenamine, 2-[(4-nitrophenyl)ethynyl]-)

• Product Name: Benzenamine, 2-[(4-nitrophenyl)ethynyl]-
• CAS No: 157869-12-0
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• CID: 1335419
• PubChem ID: 900949
• Update Time: 2025-04-20

Benzenamine, 2-[(4-nitrophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(4-nitrophenyl)ethynyl]-
• 2-[2-(4-nitrophenyl)ethynyl]aniline
• 2-[(4-nitrophenyl)ethynyl]aniline
• BDBM76613
• SMR000476406
• HMS2778J23
• [2-[2-(4-nitrophenyl)ethynyl]phenyl]amine
• cid_900949
• MLS001178776
• 157869-12-0
• CHEMBL1730590
• o-(4-nitrophenyl-ethynyl)aniline
• AKOS024367866
• DTXSID90358502

• Inchi： 1S/C14H10N2O2/c15-14-4-2-1-3-12(14)8-5-11-6-9-13(10-7-11)16(17)18/h1-4,6-7,9-10H,15H2
• InChI Key： JCJSOROVNUFQFY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C#CC2C=CC=CC=2N)=CC=1)=O

Computed Properties

• Exact Mass: 238.0743
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• PSA: 69.16